N-(2-Cyanophenyl)-6-(oxan-4-yl)pyrimidine-4-carboxamide

• IUPAC Name: N-(2-cyanophenyl)-6-(oxan-4-yl)pyrimidine-4-carboxamide
• InChI: InChI=1S/C17H16N4O2/c18-10-13-3-1-2-4-14(13)21-17(22)16-9-15(19-11-20-16)12-5-7-23-8-6-12/h1-4,9,11-12H,5-8H2,(H,21,22)
• InChI Key: WIZRLJVMPVTMRG-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1C2=CC(=NC=N2)C(=O)NC3=CC=CC=C3C#N
• Molecular Formula: C17H16N4O2
• Molecular Weight: 308.33 g/mol

Description

N-(2-Cyanophenyl)-6-(oxan-4-yl)pyrimidine-4-carboxamide, also known as CP-690,550, is a novel drug compound that has gained significant attention in recent years due to its potential therapeutic applications. This compound belongs to the class of Janus kinase (JAK) inhibitors, which are a group of drugs that target the JAK family of enzymes involved in the regulation of immune responses.

Scientific Research Applications

Synthesis and Computational Studies

N-(2-Cyanophenyl)-6-(oxan-4-yl)pyrimidine-4-carboxamide and its derivatives have been synthesized through multi-component reactions, characterized using various techniques such as FT-IR, NMR, and X-ray diffraction, and investigated for their non-linear optical (NLO) properties and molecular docking analyses. These studies reveal potential applications in the development of materials with specialized optical properties and in drug design, particularly for anticancer activity through interactions with tubulin (R. Jayarajan et al., 2019).

Polyamide and Polyimide Synthesis

The compound has also played a role in the synthesis of rigid-rod polyamides and polyimides, contributing to the development of materials with excellent thermooxidative stability, solubility in polar solvents, and potential applications in high-performance and functional polymers (I. Spiliopoulos et al., 1998).

Metabolic Stability Enhancements

Modifications of similar compounds have been explored to reduce metabolism mediated by aldehyde oxidase (AO), enhancing the metabolic stability of drug candidates targeting the androgen receptor for treating castration-resistant prostate cancer (A. Linton et al., 2011).

Antimicrobial Applications

Compounds related to N-(2-Cyanophenyl)-6-(oxan-4-yl)pyrimidine-4-carboxamide have been synthesized and evaluated for their antimicrobial activities, highlighting the potential of these molecules in developing new antibiotic and antibacterial drugs (G. Ahmed, 2007).

Inhibitors of Met Kinase Superfamily

Research into similar compounds has led to the discovery of selective and orally efficacious inhibitors of the Met kinase superfamily, demonstrating the potential for the development of targeted cancer therapies (Gretchen M. Schroeder et al., 2009).

Histone Deacetylase Inhibition

N-(2-Cyanophenyl)-6-(oxan-4-yl)pyrimidine-4-carboxamide derivatives have been designed and synthesized as selective histone deacetylase (HDAC) inhibitors, offering a promising approach for cancer treatment through modulation of gene expression (Nancy Z. Zhou et al., 2008).